Cas no 1955553-48-6 (5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride)

• Product Name: 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride
• CAS No: 1955553-48-6
• MF: C₆H₅BrCl₃N
• MW: 277.373597860336
• MDL: MFCD29991638
• CID: 4631630
• PubChem ID: 122163892
• Update Time: 2025-10-28

5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride
• 5-bromo-3-chloro-2-(chloromethyl)pyridine;hydrochloride
• 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride

• MDL： MFCD29991638
• Inchi： 1S/C6H4BrCl2N.ClH/c7-4-1-5(9)6(2-8)10-3-4;/h1,3H,2H2;1H
• InChI Key： LTJBFEJPKRWFTA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(=C1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride

5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride: A Comprehensive Overview

The compound CAS No. 1955553-48-6, also known as 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential uses in fields such as pharmaceuticals, agrochemicals, and advanced materials science.

5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of bromine and chlorine substituents at specific positions on the ring enhances its reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

The synthesis of 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride involves a multi-step process that includes nucleophilic substitution and electrophilic aromatic substitution reactions. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial production. The compound's hydrochloride form is particularly stable under standard storage conditions, making it suitable for long-term use in research and manufacturing settings.

In terms of applications, 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride has been extensively studied for its potential in drug discovery programs targeting infectious diseases. Its ability to inhibit key enzymes involved in bacterial and viral replication has been validated through in vitro assays, demonstrating promising results that warrant further preclinical testing.

Beyond pharmaceuticals, this compound has also found utility in the development of advanced materials, such as high-performance polymers and specialty coatings. Its unique electronic properties make it an ideal candidate for applications in organic electronics, where it can serve as a building block for semiconducting materials.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride under various reaction conditions with greater accuracy. These insights have facilitated the design of more efficient synthetic pathways and improved understanding of its interaction with biological systems.

In conclusion, CAS No. 1955553-48-6, or 5-Bromo-3-chloro-2-(chloromethyl)pyridine hydrochloride, represents a valuable chemical entity with diverse applications across multiple disciplines. Its continued exploration promises to unlock new opportunities for innovation in science and technology.